Policresulen
Policresulen
Policresulen is the polycondensation product of metacresol sulfonic acid and formaldehyde. It is used as a topical hemostatic and antiseptic in infectious and other lesions of the mucous membranes, like gynecological infections, anal hemorrhoids as well as ulcers of the oral cavity including canker sores. Policresulen's mechanism of action is twofold: next to its antiseptic effect, policresulen promotes the selective coagulation of necrotic and pathologically altered tissues while leaving healthy tissues intact.
Brand Name:
Vulcanchem
CAS No.:
101418-00-2
VCID:
VC0108956
InChI:
InChI=1S/C23H24O12S3/c1-11-4-18(24)20(36(27,28)29)8-14(11)6-16-10-22(38(33,34)35)23(26)17(13(16)3)7-15-9-21(37(30,31)32)19(25)5-12(15)2/h4-5,8-10,24-26H,6-7H2,1-3H3,(H,27,28,29)(H,30,31,32)(H,33,34,35)
SMILES:
CC1=CC(=C(C=C1CC2=CC(=C(C(=C2C)CC3=CC(=C(C=C3C)O)S(=O)(=O)O)O)S(=O)(=O)O)S(=O)(=O)O)O
Molecular Formula:
C23H24O12S3
Molecular Weight:
588.6 g/mol
Policresulen
CAS No.: 101418-00-2
Reference Standards
VCID: VC0108956
Molecular Formula: C23H24O12S3
Molecular Weight: 588.6 g/mol
| CAS No. | 101418-00-2 |
|---|---|
| Product Name | Policresulen |
| Molecular Formula | C23H24O12S3 |
| Molecular Weight | 588.6 g/mol |
| IUPAC Name | 2-hydroxy-3,5-bis[(4-hydroxy-2-methyl-5-sulfophenyl)methyl]-4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C23H24O12S3/c1-11-4-18(24)20(36(27,28)29)8-14(11)6-16-10-22(38(33,34)35)23(26)17(13(16)3)7-15-9-21(37(30,31)32)19(25)5-12(15)2/h4-5,8-10,24-26H,6-7H2,1-3H3,(H,27,28,29)(H,30,31,32)(H,33,34,35) |
| Standard InChIKey | ACZKMKGNTMOPBD-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1CC2=CC(=C(C(=C2C)CC3=CC(=C(C=C3C)O)S(=O)(=O)O)O)S(=O)(=O)O)S(=O)(=O)O)O |
| Canonical SMILES | CC1=CC(=C(C=C1CC2=CC(=C(C(=C2C)CC3=CC(=C(C=C3C)O)S(=O)(=O)O)O)S(=O)(=O)O)S(=O)(=O)O)O |
| Description | Policresulen is the polycondensation product of metacresol sulfonic acid and formaldehyde. It is used as a topical hemostatic and antiseptic in infectious and other lesions of the mucous membranes, like gynecological infections, anal hemorrhoids as well as ulcers of the oral cavity including canker sores. Policresulen's mechanism of action is twofold: next to its antiseptic effect, policresulen promotes the selective coagulation of necrotic and pathologically altered tissues while leaving healthy tissues intact. |
| Synonyms | Albocresil Albothyl formaldehyde - meta-cresolsulfonic acid formaldehyde, meta-cresolsulfonic acid drug combination Lotagen Negatan Negatol Novugen policresulen Vagothyl |
| PubChem Compound | 3050404 |
| Last Modified | Nov 11 2021 |
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